Cas no 2091530-14-0 (4-ethyl-2,5-difluorobenzoic acid)

• Product Name: 4-ethyl-2,5-difluorobenzoic acid
• CAS No: 2091530-14-0
• MF: C₉H₈F₂O₂
• MW: 186.155429840088
• CID: 5408684
• Update Time: 2025-06-29

4-ethyl-2,5-difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-2,5-difluorobenzoic acid

• Inchi： 1S/C9H8F2O2/c1-2-5-3-8(11)6(9(12)13)4-7(5)10/h3-4H,2H2,1H3,(H,12,13)
• InChI Key： PKOYZJCWRGBZQD-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(F)=C(CC)C=C1F

Additional information on 4-ethyl-2,5-difluorobenzoic acid

Introduction to 4-Ethyl-2,5-Difluorobenzoic Acid (CAS No. 2091530-14-0)

4-Ethyl-2,5-difluorobenzoic acid (CAS No. 2091530-14-0) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound belongs to the class of difluorobenzoic acids and is characterized by its ethyl substituent and two fluorine atoms at the 2 and 5 positions on the benzene ring.

The molecular formula of 4-ethyl-2,5-difluorobenzoic acid is C₉H₇F₂O₂, with a molecular weight of approximately 187.14 g/mol. The presence of the fluorine atoms imparts distinct electronic and steric effects, making this compound particularly interesting for researchers and chemists. The ethyl group further enhances its solubility and reactivity, which are crucial factors in many chemical reactions and processes.

In the pharmaceutical industry, 4-ethyl-2,5-difluorobenzoic acid has shown promise as an intermediate in the synthesis of various drugs. Its unique structure allows it to participate in a wide range of chemical transformations, including esterification, amidation, and coupling reactions. These reactions are essential for the development of new pharmaceuticals with improved efficacy and reduced side effects.

Recent studies have highlighted the potential of 4-ethyl-2,5-difluorobenzoic acid in the development of novel anti-inflammatory agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited significant anti-inflammatory activity in both in vitro and in vivo models. The researchers found that the presence of the fluorine atoms played a crucial role in enhancing the compound's biological activity by modulating key enzymes involved in inflammation pathways.

Beyond pharmaceutical applications, 4-ethyl-2,5-difluorobenzoic acid has also found use in materials science. Its unique electronic properties make it an attractive candidate for the synthesis of advanced materials with tailored functionalities. For example, researchers at the University of California, Berkeley, have utilized this compound as a building block for the development of new polymers with enhanced thermal stability and mechanical strength. These polymers have potential applications in areas such as electronics, coatings, and composites.

In the realm of chemical synthesis, 4-ethyl-2,5-difluorobenzoic acid serves as a valuable starting material for a variety of synthetic routes. Its reactivity can be harnessed to create complex molecules with high structural diversity. One notable application is its use in Suzuki-Miyaura coupling reactions, where it can be coupled with boronic acids to form biaryl compounds with diverse substituents. This versatility makes it an indispensable tool for synthetic chemists working on complex molecule synthesis.

The environmental impact of 4-ethyl-2,5-difluorobenzoic acid is another area of ongoing research. While fluorinated compounds can be persistent in the environment due to their stability, recent studies have focused on developing more sustainable synthetic methods to reduce their environmental footprint. For example, green chemistry approaches such as solvent-free reactions and catalytic systems have been explored to minimize waste and improve the overall sustainability of processes involving this compound.

In conclusion, 4-ethyl-2,5-difluorobenzoic acid (CAS No. 2091530-14-0) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical properties make it a valuable asset in pharmaceutical research, materials science, and chemical synthesis. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.